Cas no 2680883-08-1 (2-2-chloro-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid)

• Product Name: 2-2-chloro-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid
• CAS No: 2680883-08-1
• MF: C₁₀H₇ClF₃NO₄
• MW: 297.615092515945
• CID: 5636197
• PubChem ID: 165923081
• Update Time: 2025-08-05

2-2-chloro-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28289782
• 2680883-08-1
• 2-[2-chloro-4-(2,2,2-trifluoroacetamido)phenoxy]acetic acid
• 2-2-chloro-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid

• Inchi： 1S/C10H7ClF3NO4/c11-6-3-5(15-9(18)10(12,13)14)1-2-7(6)19-4-8(16)17/h1-3H,4H2,(H,15,18)(H,16,17)
• InChI Key： ZPFIFMZAABSKCW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 297.0015699g/mol
• Monoisotopic Mass: 297.0015699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-2-chloro-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid

Introduction to 2-2-chloro-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid (CAS No. 2680883-08-1)

2-2-chloro-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid, identified by its Chemical Abstracts Service (CAS) number 2680883-08-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of phenoxyacetic acids, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of both chloro and trifluoroacetamido functional groups in its molecular structure endows it with unique chemical properties that make it a promising candidate for further investigation.

The structural features of 2-2-chloro-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid include a phenolic ring substituted with a chloro group at the 2-position and an amide-linked trifluoroacetamide group at the 4-position. The phenoxyacetic acid moiety is known to exhibit various pharmacological effects, including herbicidal, fungicidal, and even anticancer properties. The introduction of the chloro group enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. On the other hand, the trifluoroacetamide group contributes to metabolic stability and can influence the compound's interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the interactions of 2-2-chloro-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid with biological receptors. Studies have demonstrated that this compound can bind to specific enzymes and receptors involved in cell signaling pathways, which are critical for various physiological processes. For instance, preliminary research suggests that it may interact with kinases and other enzymes implicated in inflammation and cancer progression. These findings highlight the potential of this compound as a lead molecule for developing novel therapeutic agents.

In addition to its pharmacological relevance, 2680883-08-1 has shown promise in agricultural applications. Phenoxyacetic acids are well-known for their role as plant growth regulators and herbicides. The structural modifications present in 2-2-chloro-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid could enhance its efficacy as a selective herbicide while minimizing environmental impact. Field trials have begun to evaluate its performance in controlling specific weed species without harming crops. The results are encouraging, suggesting that this compound could offer a sustainable solution for weed management in modern agriculture.

The synthesis of CAS No. 2680883-08-1 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include chlorination of the phenolic ring followed by amide bond formation with trifluoroacetonitrile under appropriate catalytic conditions. Advances in green chemistry have led to the development of more environmentally friendly synthetic routes, such as catalytic hydrogenation and solvent-free reactions, which reduce waste generation and energy consumption.

From a regulatory perspective, 2680883-08-1 must comply with international guidelines for chemical safety and environmental protection. Manufacturers are required to conduct thorough toxicological studies to assess its potential hazards to human health and ecosystems. These studies include acute toxicity tests, chronic exposure assessments, and ecotoxicological evaluations. The results of these studies are crucial for determining safe handling procedures and appropriate disposal methods.

The role of CAS No. 2680883-08-1 in drug discovery is further underscored by its potential as an intermediate in the synthesis of more complex molecules. Researchers are exploring its use as a building block for designing novel inhibitors targeting specific disease pathways. For example, derivatives of this compound have been investigated for their ability to modulate enzymes involved in metabolic disorders such as diabetes and obesity. The trifluoroacetamide group provides a versatile handle for further functionalization, allowing chemists to tailor the properties of the resulting molecules precisely.

Recent publications have highlighted the importance of CAS No. 2680883-08-1 in developing next-generation agrochemicals. The demand for environmentally sustainable solutions has driven innovation in this sector, leading to the discovery of new compounds with improved selectivity and reduced toxicity. Field trials conducted across various regions have demonstrated that formulations containing derivatives of this phenoxyacetic acid exhibit superior weed control while maintaining high crop yields. These findings are particularly relevant given the increasing pressure on agricultural systems to produce more food with fewer resources.

The chemical industry continues to invest heavily in research aimed at optimizing the production processes for 2680883-08-1. Continuous flow chemistry has emerged as a powerful tool for improving efficiency and scalability while minimizing byproduct formation. By integrating multiple reaction steps into a single continuous system, manufacturers can achieve higher throughput and better control over reaction parameters compared to traditional batch processing methods.

In conclusion,CAS No 2680883 - 08 - 1, known chemically as ..., represents a significant advancement in both pharmaceuticalsand agrochemicals dueto its versatile structureand promising biological activities. Ongoing research efforts are focused on elucidating its mechanisms of action, developing novel derivatives,and scaling up production methods. As our understandingof this compound grows,its potential applications will continueto expand,offering new solutionsto complex challengesin medicineand agriculture alike.